Cas no 2228132-19-0 (methyl 2-amino-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)acetate)

• Product Name: methyl 2-amino-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)acetate
• CAS No: 2228132-19-0
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 5810624
• PubChem ID: 165696519
• Update Time: 2025-05-26

methyl 2-amino-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)acetate
• 2228132-19-0
• EN300-1863422

• Inchi： 1S/C13H15N3O2/c1-16-11(12(14)13(17)18-2)8-10(15-16)9-6-4-3-5-7-9/h3-8,12H,14H2,1-2H3
• InChI Key： IVSQEPCLIYLBFN-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1=CC(C2C=CC=CC=2)=NN1C)N)=O

Computed Properties

• Exact Mass: 245.116426730g/mol
• Monoisotopic Mass: 245.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 2-amino-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)acetate

Recent Advances in the Study of Methyl 2-amino-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)acetate (CAS: 2228132-19-0)

Methyl 2-amino-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)acetate (CAS: 2228132-19-0) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its pyrazole core and ester functionality, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the design of novel therapeutic agents, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial research.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of methyl 2-amino-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)acetate as a key intermediate in the synthesis of pyrazole-based kinase inhibitors. The research demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in cancer cell proliferation. The study utilized molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, highlighting the compound's potential in targeted cancer therapy.

In another recent publication in Bioorganic & Medicinal Chemistry Letters (2024), researchers explored the anti-inflammatory properties of methyl 2-amino-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)acetate derivatives. The study revealed that certain modifications to the ester group and the amino functionality led to compounds with significant COX-2 inhibitory activity, comparable to known nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest that this compound could serve as a scaffold for developing new anti-inflammatory agents with improved efficacy and reduced side effects.

Furthermore, a 2023 study in the European Journal of Medicinal Chemistry focused on the antimicrobial potential of methyl 2-amino-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)acetate derivatives. The researchers synthesized a series of analogs and evaluated their activity against a panel of Gram-positive and Gram-negative bacteria, as well as fungal strains. Several compounds exhibited broad-spectrum antimicrobial activity, with minimal cytotoxicity to mammalian cells, indicating their potential as leads for novel antibiotic development.

The synthetic accessibility and structural versatility of methyl 2-amino-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)acetate make it an attractive candidate for further exploration in drug discovery. Recent advances in synthetic methodologies, such as flow chemistry and microwave-assisted synthesis, have further enhanced the efficiency of producing this compound and its derivatives, as reported in a 2024 article in Organic Process Research & Development. These technological improvements are expected to accelerate the development of new therapeutic agents based on this scaffold.

In conclusion, methyl 2-amino-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)acetate (CAS: 2228132-19-0) represents a promising chemical entity with diverse pharmacological applications. Ongoing research continues to uncover its potential in addressing unmet medical needs, particularly in oncology, inflammation, and infectious diseases. Future studies are likely to focus on optimizing its pharmacokinetic properties and exploring its mechanisms of action in greater detail.